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Compound of Interest

Compound Name: Protein SSX4 (161-180)

Cat. No.: B1574994

Get Quote

Abstract & Biological Context
The SSX family of proteins (Synovial Sarcoma, X breakpoint) are Cancer-Testis Antigens

(CTAs) expressed in a wide range of tumors but restricted in normal tissues to the testis.[1]

SSX4 (UniProt: O60224) has emerged as a critical target for cancer immunotherapy due to its

ability to elicit spontaneous humoral and cellular immune responses.[2]

The peptide region SSX4 (161-180) is a known immunogenic epitope recognized by CD4+ T

cells. High-purity synthesis of this 20-mer is essential for developing dendritic cell vaccines, T-

cell stimulation assays, and structural interaction studies.

Sequence & Physicochemical Properties[2][3][4]
Sequence: H-Lys-Arg-Lys-Tyr-Glu-Ala-Met-Thr-Lys-Leu-Gly-Phe-Lys-Ala-Thr-Leu-Pro-Pro-

Phe-Met-OH

Length: 20 Amino Acids[3]

Molecular Weight: ~2386.9 Da (Average)
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Isoelectric Point (pI): ~10.1 (Highly Basic)

Hydrophobicity: Mixed. The N-terminus is polar/basic, while the C-terminus (LPPFM) is

significantly hydrophobic.

Synthesis Challenges
Methionine Oxidation: The sequence contains two Methionine (Met) residues (Met167,

Met180). These are highly susceptible to oxidation (Met → Met-Sulfoxide, +16 Da) during

cleavage and handling.

Steric Hindrance (Pro-Pro): The Pro177-Pro178 motif induces backbone kinking, making the

subsequent coupling (Leu176) kinetically difficult due to steric bulk.

Aggregation Potential: The hydrophobic C-terminal sector can form beta-sheet aggregates

on the resin, reducing coupling efficiency for the middle region.

Pre-Synthesis Strategy
Resin Selection

For T-cell Assays (MHC Binding): Use Wang Resin (pre-loaded with Met) to generate a C-

terminal Free Acid. This mimics the natural processing of MHC Class II epitopes.

For Stability/Library Screening: Use Rink Amide MBHA Resin to generate a C-terminal

Amide.

Loading: Low loading (0.3 – 0.4 mmol/g) is strictly recommended to minimize inter-chain

aggregation during the synthesis of the hydrophobic C-terminus.

Chemistry Platform
Method: Fmoc Solid Phase Peptide Synthesis (SPPS).

Coupling Reagents: DIC (Diisopropylcarbodiimide) / Oxyma Pure.

Rationale: Oxyma Pure generates less racemization and higher coupling efficiency for

sterically hindered regions (Pro-Pro) compared to HOBt.
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Detailed Synthesis Protocol
Phase 1: Resin Preparation & Swelling

Weigh appropriate amount of Fmoc-Met-Wang resin (0.35 mmol/g).

Swell in DMF (Dimethylformamide) for 30 minutes.

Initial Deprotection: Treat with 20% Piperidine in DMF (2 x 5 min) to remove the initial Fmoc

group. Wash with DMF (5x).

Phase 2: Elongation Cycles (The "Double-Couple"
Strategy)
Standard single coupling is insufficient for the Pro-Pro and Leu-Pro junctions.

Step Reagent Conditions Notes

Deprotection
20% Piperidine / 0.1M

Oxyma in DMF
3 min + 7 min

Oxyma prevents

aspartimide formation

(though low risk here)

and protects sensitive

residues.

Wash DMF 5 x 1 min Flow rate: High.

Coupling (Standard)
5 eq. Fmoc-AA / 5 eq.

DIC / 5 eq. Oxyma
60 min @ RT

Standard for residues

161-175.

Coupling (Difficult)
Residues: Leu176,

Pro177, Pro178

Double Couple: 2 x 45

min

Critical: Perform

double coupling for

the Pro-Pro motif to

ensure completion.

Capping
Acetic Anhydride /

Pyridine / DMF
5 min

Perform after difficult

couplings to terminate

unreacted chains

(Truncated sequences

are easier to purify

away).
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Phase 3: Cleavage & Met-Protection (CRITICAL)
Standard cleavage cocktails will oxidize the two Methionine residues. You must use a

scavenger cocktail containing Iodide or specific thiols.

Recommended Cocktail (Reagent H variant):

TFA (Trifluoroacetic acid): 81%[4]

Phenol: 5%[4]

Thioanisole: 5%[4][5]

EDT (1,2-Ethanedithiol) or DODt: 2.5%[4]

Water: 3%[4]

DMS (Dimethylsulfide): 2%[4]

Ammonium Iodide (NH4I): 1.5%[4][5][6]

Mechanism: The NH4I/DMS system actively reduces any Methionine Sulfoxide (Met(O)) back

to Methionine during the cleavage process.

Procedure:

Cool the cleavage cocktail to 0°C before adding to the resin.

Add resin to cocktail (10 mL per gram of resin).

Allow to react for 2.5 - 3 hours at Room Temperature under Nitrogen atmosphere (exclude

air to prevent oxidation).

Precipitate with ice-cold Diethyl Ether.

Centrifuge and wash pellet 3x with ether.

Purification Protocol (RP-HPLC)
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The high pI (~10) and hydrophobic tail require a tailored gradient.

Column & Buffer System
Column: C18 Preparative Column (e.g., Phenomenex Luna or Waters XBridge), 5µm, 100Å

pore size.

Buffer A: 0.1% TFA in Water (Milli-Q).

Buffer B: 0.1% TFA in Acetonitrile (ACN).

Flow Rate: 15-20 mL/min (depending on column diameter).

Gradient Strategy
The peptide is moderately hydrophobic. A shallow gradient is required to separate the full-

length peptide from "Pro-deletion" impurities.

Time (min) % Buffer B Description

0-5 5% Equilibration / Injection

5-10 5% → 20% Rapid ramp to elution zone

10-40 20% → 50% Linear Gradient (1% per min)

40-45 95% Wash column

45-50 5% Re-equilibration

Detection: UV at 220 nm (peptide bond) and 280 nm (Phe/Tyr aromatic rings).

Quality Control & Troubleshooting
Analytical Metrics

ESI-MS:

Expected Mass

Watch for:
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(2403.9) or

(2419.9). These indicate Methionine oxidation.[4][7]

Action: If oxidation is present (>5%), treat the peptide solution with 10% mercaptoethanol

at pH 7 for 24h, then re-purify, OR re-cleave with fresh NH4I.

UPLC Purity: Target >95% purity for immunological assays.

Visual Workflows
Figure 1: SSX4 Synthesis Logic
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Start: Fmoc-Met-Wang Resin

Deprotection
20% Piperidine/DMF

Wash (DMF x5)

Residue Check:
Is it Pro, Leu(176), or Met?

Standard Coupling
DIC/Oxyma (1hr)

No

Double Coupling
2 x 45min

(Steric/Oxidation Risk)

Yes

Wash (DMF x5)

All AA Coupled?

No (Next Cycle)

Cleavage Cocktail
(TFA/DODt/NH4I)

*Argon Atmosphere*

Yes (Finish)
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Caption: Cycle logic emphasizing double coupling for steric hindrance (Pro-Pro) and specific

cleavage conditions for Met preservation.

Figure 2: Purification & QC Decision Tree
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Caption: Post-synthesis workflow focusing on the identification and remediation of Methionine

oxidation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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